Cas no 111025-46-8 (Pioglitazone)

Pioglitazone (U 72107) is a selective PPAR with oral activity γ (peroxisome proliferator activated receptor) agonist that binds to PPAR with high affinity γ Ligand binding domain, acting on human and murine PPARs γ The EC50 was 0.93 and 0.99, respectively μ M. Pioglitazone can be used in diabetes research

Pioglitazone structure

Product Name:Pioglitazone

CAS No:111025-46-8

Molecular Formula:C₁₉H₂₀N₂O₃S

Molecular Weight:356.4387

MDL:MFCD00865504

CID:62853

PubChem ID:4829

Pioglitazone Properties

Names and Identifiers

- Pioglitazone
- 5-[4-[2-(5-ETHYL-2-PYRIDINYL)ETHOXY]PHENYL]METHYL-2,4-THIAZOLIDINEDIONE
- 5-(4-[2-(5-ETHYL-PYRIDIN-2-YL)-ETHOXY]-BENZYL)-THIAZOLIDINE-2,4-DIONE
- 5-[[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]methyl]-1,3-thiazolidine-2,4-dione
- Pioglitazone free base
- Pioglitazone and its intermeidates
- PIOGLITAZONE HCL(5-[[4-[2-(5-ETHYLPYRIDIN-2-YL)ETHOXY]PHENYL]METHYL]THIAZOLIDINE-2,4-DIONE, HCL)
- PINEPOLLENKY-18
- 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-
- 5-((4-(2-(5-ETHYL-2-PYRIDINYL)ETHOXY)PHENYL)METHYL)-2,4-THIAZOLIDINEDIONE, HCL
- U 72107
- PINEPOLLEN
- Pioglitazone (Actos)
- 5-[4-[2-(5-Ethyl-2-pyridyl)ethoxy]benzyl]thiazolidine-2,4-dione
- 5-[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]benzyl]thiazolidine-2,4-dione
- 2,4-Thiazolidinedione,5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]Methyl]-
- Actos
- Pioglitazona
- Pioglitazonum
- Glustin
- Zactos
- Pioglitazonum [INN-Latin]
- Pioglitazona [INN-Spanish]
- Duetact
- Pioglitazone [INN:BAN]
- Pioglitazone [BAN:INN]
- 5-(4-(2-(5-ethylpyridin-2-yl)ethoxy)benzyl)thiazolidine-2,4-dione
- 5-{4-[2-(5-ethylpyridin-2-yl)ethoxy]benzyl}-1,3-thiazolidine-2,4-dione
- Actos (TN)
- C19H20N2O3S
- 5-[4-[2-(5-ETHYL-2-PYRIDYL)ETHOXY]BENZYL]-2,4-THIAZOLIDINEDIONE
- U 72107A
- 5-[[4-[2-(5-ethyl
- 5-[4-[2-(5-ETH
- HYAFETHFCAUJAY-UHFFFAOYSA-N
- DB01132
- (RS)-5-(4-(2-(5-ETHYLPYRIDIN-2-YL)ETHOXY)BENZYL)THIAZOLIDINE-2,4-DIONE
- SR-01000763737
- (+/-)-5-((4-(2-(5-ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-2,4-thiazolidinedione
- 111025-46-8
- 5-[[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]phenyl]methyl-2,4-thiazolidinedione
- KBio2_002103
- Piozone
- CCG-220107
- X4OV71U42S
- Pioglitazonum (INN-Latin)
- 5-[[4-[2-[(5-ethyl-2-pyridyl)]ethoxy]phenyl]methyl]thiazolidine- 2,4-dione
- BRD-A48430263-003-02-4
- UNII-X4OV71U42S
- DTXCID1017129
- Spectrum4_001130
- Z1501480426
- SR-01000763737-5
- 105355-27-9
- 105390-47-4
- PIOGLITAZONE (IARC)
- 198077-89-3
- NCGC00163128-02
- PIOGLITAZONE [MI]
- Spectrum_001623
- NCGC00163128-01
- 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4-thiazolidinedione
- NCGC00163128-06
- Pharmakon1600-01504401
- SB17323
- 5-[4-[2-(5-ethyl-2-pyridyl)eth-oxy]benzyl]-2,4-thiazolidinedione
- AB00698454_12
- D08378
- MFCD00865504
- NSC758876
- AB00698454_11
- HSDB 7322
- KBioSS_002103
- 5-(4-(2-(5-ethyl-2-pyridyl)ethoxy)benzyl)-2,4-thiazolidinedione
- CS-1700
- Spectrum3_001002
- SPBio_001897
- A10BG03
- 2,4-Thiazolidinedione, 5-((4-(2-(5-ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-
- PIOGLITAZONE [VANDF]
- NS00000599
- 5-[4-[2-(5-ethyl-2-pyridyl) ethoxy]benzyl]-2,4-thiazolidinedione
- J-516181
- Spectrum5_001480
- Pioglitazonum (Latin)
- NCGC00163128-05
- PIOGLITAZONE [HSDB]
- PIOGLITAZONE [EMA EPAR]
- 2,4-THIAZOLIDINEDIONE, 5-((4-(2-(5-ETHYL-2-PYRIDINYL)ETHOXY)PHENYL)METHYL)-, (+/-)-
- KBio2_007239
- Spectrum2_001679
- FT-0601906
- Pioglitazone- Bio-X
- BSPBio_002723
- J-002506
- 5-({4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl}methyl)-1,3-thiazolidine-2,4-dione
- Q417765
- BP164273
- GTPL2694
- PIOGLITAZONE [INN]
- AD-4833
- HMS3712E16
- PIOGLITAZONE [IARC]
- FT-0645030
- HMS3651D09
- (+/-)-5-[p-[2-(ethyl-2-pyridyl)ethoxy]benzyl]-2,4-thiazolidinedione
- Pioglitazona (INN-Spanish)
- C07675
- A802277
- Pioglitazone-[d4]
- HMS3884L10
- Pioglu
- [( inverted exclamation markA)-5-[[4-[2-(5-ethyl-2-pyridinyl) ethoxy] phenyl] methyl]-2,4-] thiazolidinedione monohydrochlorid
- (+/-)-5-[[4-[2-(5-Ethyl-2-pyridinyl)-ethoxy]phenyl]methyl]-2,4-thiazolidinedione
- SY017473
- KBio3_001943
- KBio2_004671
- 5-[[4-[2-(5-ethyl-2-pyridyl)ethoxy] phenyl]methyl]-2,4-thiazolidinedione
- CHEBI:8228
- SMR002204015
- (+/-)-5-(P-(2-(5-ETHYL-2-PYRIDYL)ETHOXY)BENZYL)-2,4-THIAZOLIDINEDIONE
- 5-(4-(2-(5-ethylpyridin-2-yl)ethoxy)benzyl)-1,3-thiazolidine-2,4-dione
- U-72107
- 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-, (+/-)-
- 2,4-Thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]- (9CI)
- 5-(4-(2-(5-ETHYL-2-PYRIDYL)ETHOXY)BENZYL)THIAZOLIDINE-2,4-DIONE
- SCHEMBL4121
- PIOGLITAZONE [WHO-DD]
- BDBM50103521
- HS-0047
- 5-[[4-[2-(5-Ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-2,4-thiazolidinedione
- HMS2089H14
- [()-5-[[4-[2-(5-ethyl-2-pyridinyl) ethoxy] phenyl] methyl]-2,4-] thiazolidinedione monohydrochlorid
- Spectrum5_002067
- HY-13956
- SBI-0206791.P001
- s2590
- NCGC00163128-03
- HB4139
- AB00698454-10
- (5S)-5-[[4-[2-(5-ethyl-2-pyridyl)ethoxy]phenyl]methyl]thiazolidine-2,4-dione;Pioglitazone
- NCGC00163128-04
- 5-{4-[2-(5-ethyl-2-pyridyl)ethoxy]benzyl}-2,4thiazolidinedione
- AKOS022109420
- 5-(4-(2-(5-ethylpyridin-2-yl)ethoxy)benzyl)-thiazolidine-2,4-dione
- SW197561-3
- NCGC00163128-07
- KBioGR_001619
- AKOS015894953
- DTXSID3037129
- 2,4-Thiazolidinedione, 5-((4-(2-(5-ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-, (+-)-
- AC-1021
- BRD-A48430263-003-06-5
- BCP26474
- pioglitazone (INN)
- 5-((4-(2-(5-Ethyl-2-pyridinyl)ethoxy)phenyl)methyl)-2,4-thiazolidinedione
- AB00698454_13
- EN300-117258
- MLS006011848
- BRD-A48430263-003-17-2
- BBL029068
- Pioglitazone?
- BRD-A48430263-001-07-7
- DB-027350
- U-72107E
- STL309607
- STL373406
- BRD-A48430263-003-16-4
- 5-{4-[2-(5-ethylpyridin-2-yl)ethoxy]benzyl}-4-hydroxy-1,3-thiazol-2(5H)-one
- 2,4-thiazolidinedione, 5-[[4-[2-(5-ethyl-2-pyridinyl)ethoxy]phenyl]methyl]-
- +Expand
- MDL： MFCD00865504
- InChIKey： HYAFETHFCAUJAY-UHFFFAOYSA-N
- Inchi： 1S/C19H20N2O3S/c1-2-13-3-6-15(20-12-13)9-10-24-16-7-4-14(5-8-16)11-17-18(22)21-19(23)25-17/h3-8,12,17H,2,9-11H2,1H3,(H,21,22,23)
- SMILES： S1C(N([H])C(C1([H])C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C([H])([H])C1C([H])=C([H])C(=C([H])N=1)C([H])([H])C([H])([H])[H])=O)=O
- BRN： 3579575

Computed Properties

Exact Mass: 392.09600
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 7
Monoisotopic Mass: 356.119463
Heavy Atom Count: 25
Complexity: 466
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Tautomer Count: 10
Surface Charge: 0
Topological Polar Surface Area: 93.6

Experimental Properties

LogP: 4.29040
PSA: 93.59000
Boiling Point: 575.4°C at 760 mmHg
Melting Point: 183-185°C
Flash Point: 301.8°C
Solubility: Soluble in water (<1 mg/ml at 25 °C), DMSO (15 mg/ml at 25 °C), DMF (2.5 mg/ml), ethanol (<1 mg/ml at 25 °C), and 1:1 solution of DMSO:PBS (pH 7.2) (~ 0.1 mg/ml).
Color/Form: Colorless needle crystal
Solubility: Not available
Density: 1.26 g/cm3

Pioglitazone Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AI08239-1mg	5-({4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl}methyl)-1,3-thiazolidine-2,4-dione	111025-46-8	95%	1mg	$5.00	2024-04-20
Ambeed	A612927-10mg	5-(4-(2-(5-Ethylpyridin-2-yl)ethoxy)benzyl)thiazolidine-2,4-dione	111025-46-8	99% (HPLC)	10mg	$9.0	2024-05-30
Biosynth	BP164273-10 mg	Pioglitazone - Bio-X ?	111025-46-8		10mg	$73.70
ChemScence	CS-1700-10mg	Pioglitazone	111025-46-8	99.66%	10mg	$72.0	2022-04-28
DC Chemicals	DCAPI1016-100 mg	Pioglitazone (Actos)	111025-46-8	>99%	100mg	$250.0	2022-02-28
Enamine	EN300-117258-0.05g	5-({4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl}methyl)-1,3-thiazolidine-2,4-dione	111025-46-8	90%	0.05g	$26.0	2023-07-10
eNovation Chemicals LLC	D405425-1g	Pioglitazone	111025-46-8	98%	1g	$80	2022-05-26
Key Organics Ltd	HS-0047-1MG	Pioglitazone	111025-46-8	>97%	1mg	£36.00	2023-09-07
MedChemExpress	HY-13956-10mM*1mLinDMSO	Pioglitazone	111025-46-8	99.66%	10mM*1mLinDMSO	￥773	2023-07-26
S e l l e c k ZHONG GUO	S2590-10mM (1mL in DMSO)	Pioglitazone (AD-4833)	111025-46-8	99.83%	10mM (1mL in DMSO)	¥1056.72	2023-10-30

Pioglitazone Suppliers

Zouping Mingyuan Import and Export Trading Co., Ltd

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Xiangfei Li,Na Wang,Boxing Yin,Dongsheng Fang,Jianxin Zhao,Hao Zhang,Gang Wang,Wei Chen RSC Adv. 2016 6 63536
3. Challenge of studies on the development of new Zn complexes (Zn(opt)2) to treat diabetes mellitus

Yutaka Yoshikawa,Akito Murayama,Yusuke Adachi,Hiromu Sakurai,Hiroyuki Yasui Metallomics 2011 3 686
4. Monascin improves diabetes and dyslipidemia by regulating PPARγ and inhibiting lipogenesis in fructose-rich diet-induced C57BL/6 mice

Bao-Hong Lee,Wei-Hsuan Hsu,Tao Huang,Yu-Yin Chang,Ya-Wen Hsu,Tzu-Ming Pan Food Funct. 2013 4 950
5. Analysis of metformin, glimepiride and pioglitazone in human serum and its application to pharmacokinetics

Farhan Ahmed Siddiqui,Nawab Sher,Arif Zubair,Hina Shamshad,Nighat Shafi,Agha Zeeshan Mirza Anal. Methods 2013 5 5096
6. Curcumin improves high glucose-induced INS-1 cell insulin resistance via activation of insulin signaling

Zhenfeng Song,Huan Wang,Lin Zhu,Mingbao Han,Yuan Gao,Yu Du,Ying Wen Food Funct. 2015 6 461
7. Nuciferine blocks MIB2-mediated CARD6 polyubiquitination and degradation in the amelioration of high fructose-induced liver lipid accumulation

Feng Li,Xiaojuan Zhao,Fengyu Xie,Zixuan Wang,Hong Ding,Wanru Wang,Ruiqing Jiao,Ying Pan,Lingdong Kong Food Funct. 2023 14 4706
8. Rubia tinctorum root extracts: chemical profile and management of type II diabetes mellitus

Enas E. Eltamany,Mohamed S. Nafie,Dina M. Khodeer,Aya H. H. El-Tanahy,Maged S. Abdel-Kader,Jihan M. Badr,Reda F. A. Abdelhameed RSC Adv. 2020 10 24159
9. Paper supported long-term 3D liver co-culture model for the assessment of hepatotoxic drugs

Yaqing Wang,Wentao Su,Li Wang,Lei Jiang,Yang Liu,Lijian Hui,Jianhua Qin Toxicol. Res. 2018 7 13
10. An integrated adipose-tissue-on-chip nanoplasmonic biosensing platform for investigating obesity-associated inflammation

Jingyi Zhu,Jiacheng He,Michael Verano,Ayoola T. Brimmo,Ayoub Glia,Mohammad A. Qasaimeh,Pengyu Chen,Jose O. Aleman,Weiqiang Chen Lab Chip 2018 18 3550

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Amadis Chemical Company Limited

(CAS:111025-46-8)Pioglitazone

Purity:99%/99%

Quantity:5g/25g

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